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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisobutyl ketone (DIBK), systematically named 2,6-dimethyl-4-heptanone, is a colorless,

stable liquid with a mild, sweet odor.[1][2][3] It is a branched nine-carbon ketone widely utilized

as an industrial solvent, particularly in coatings, inks, and as a chemical intermediate.[4][5][6]

Its slow evaporation rate and good solvency for a variety of synthetic resins make it a valuable

component in formulations requiring improved flow and blush resistance.[3][7] This technical

guide provides an in-depth overview of the core physical properties of DIBK, presenting

quantitative data in a structured format, outlining experimental protocols for their determination,

and illustrating key relationships through a logical workflow diagram.

Core Physical and Chemical Properties
The physical characteristics of Diisobutyl Ketone are well-documented across various chemical

safety and supplier databases. These properties are crucial for its handling, application, and in

the context of drug development, for understanding its behavior as a potential solvent or

excipient.
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Property Value Units
Notes and
References

Molecular Weight 142.24 g/mol [2][4]

Appearance Colorless liquid - [1][4][8]

Odor
Mild, sweet,

characteristic
- [1][2][3][9]

Physical State at 15°C

and 1 atm
Liquid - [1]

Thermal Properties
Property Value Units

Notes and
References

Boiling Point at 1 atm 163 - 176 °C

Range can vary based

on purity.[1][8][10][11]

[12]

325 °F [1]

436 K [1]

Freezing/Melting Point -41 to -46 °C [4][10][13][14][15]

-43 °F [1]

231 K [1]

Flash Point (Closed

Cup)
49 °C [4]

120 °F [4]

Flash Point (Open

Cup)
131 °F [1]

Autoignition

Temperature
345 - 396 °C [16]
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Density and Weight
Property Value Units

Notes and
References

Specific Gravity at

20/20°C
0.806 - 0.815 - [1][2][11]

Density at 20°C 0.806 kg/L [4]

6.73 lb/gal [2][4]

Vapor Density Heavier than air - [3]

Solubility and Spectroscopic Data
Property Value Units

Notes and
References

Solubility in Water at

20°C
0.04 - 0.05 % wt [4][16]

Water in DIBK at 20°C 0.45 - 0.5 % wt [4][16]

Refractive Index at

20°C
1.413 - 1.414 - [12][16]

Ionization Potential 9.04 eV [9]

Other Key Properties
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Property Value Units
Notes and
References

Vapor Pressure at

20°C
1.3 mmHg [2][4]

0.16 - 0.22 kPa [12][16]

Evaporation Rate

(nBuAc = 1)
0.15 - [2][4]

Viscosity at 20°C 0.92 - 1.05 mPa·s [2][12][16]

Surface Tension at

25°C
23.2 dynes/cm [2]

Lower Flammability

Limit (LEL)
0.8 % v/v at 200°F[4][9]

Upper Flammability

Limit (UEL)
6.2 - 7.1 % v/v at 200°F[4][9][16]

Experimental Protocols
The determination of the physical properties of Diisobutyl Ketone adheres to standardized

testing methods, primarily those established by ASTM International. These protocols ensure

consistency and comparability of data across different laboratories and studies.

Distillation Range (Boiling Point): The boiling range of DIBK is determined according to

ASTM D1078. This test method covers the determination of the distillation range of volatile

organic liquids. The initial boiling point (IBP) and dry point (DP) are recorded, which

represent the temperatures at which the first drop of distillate falls and when the last drop of

liquid evaporates from the bottom of the flask, respectively.[11][12]

Specific Gravity: The specific gravity is typically measured using ASTM D268. This standard

provides procedures for sampling and testing volatile solvents and chemical intermediates

for use in paint and related coatings and materials.[11]
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Acidity: The acidity of DIBK, usually expressed as acetic acid, is determined by ASTM

D1613. This method involves titrating the sample with a standard alcoholic potassium

hydroxide solution to a phenolphthalein endpoint.[11]

Water Content: The water content is measured using ASTM D1364, which is a standard test

method for water in volatile solvents using the Karl Fischer reagent titration.[11]

Color: The color of DIBK is determined by ASTM D1209, which is a visual comparison of the

color of the sample with platinum-cobalt standards.[11]

Purity: The purity of DIBK and its isomers is often determined by gas chromatography, with

methods such as ASTM D3329 being applicable for the analysis of purity of methyl isobutyl

ketone by gas chromatography, which can be adapted for DIBK.[12]

Density: The density of DIBK can be measured using ASTM D4052, a standard test method

for density, relative density, and API gravity of liquids by digital density meter.[12]

Refractive Index: The refractive index is determined using ASTM D1218, which is the

standard test method for refractive index and refractive dispersion of hydrocarbon liquids.[12]

Viscosity: The dynamic viscosity can be measured following ASTM D445, the standard test

method for kinematic viscosity of transparent and opaque liquids.[12]

Electrical Conductivity: The electrical conductivity can be determined by ASTM D4308, a

standard test method for electrical conductivity of liquid hydrocarbons by precision meter.[12]

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a liquid chemical like Diisobutyl Ketone.
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Caption: Workflow for Determining DIBK Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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